Cas no 6413-52-1 (1,3-Dioxane,2-(4-chlorophenyl)-)
6413-52-1 structure
Product Name:1,3-Dioxane,2-(4-chlorophenyl)-
CAS No:6413-52-1
MF:C10H11ClO2
MW:198.646142244339
CID:504826
PubChem ID:252517
Update Time:2025-04-19
1,3-Dioxane,2-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane,2-(4-chlorophenyl)-
- 1,3-Dioxane,2-(4-chlorophenyl)-(9CI)
- 2-p-Chlorophenyl-1,3-dioxane
- 2-(4-chlorophenyl)[1,3]dioxane
- 2-(4-chloro-phenyl)-[1,3]dioxane
- 2-(4-chlorophenyl)-1,3-dioxane
- 2-(4-Chlor-phenyl)-[1,3]dioxan
- 2-(p-Chlorphenyl)-1,3-dioxan
- 2-< 4-Chlorphenyl> -1,3-dioxan
- 2-p-Chlorphenyl-1,3-dioxan
- m-Dioxane, 2-(p-chlorophenyl)-
- DTXSID30982628
- NSC-74537
- SCHEMBL2633867
- 6413-52-1
- NSC74537
-
- Inchi: 1S/C10H11ClO2/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h2-5,10H,1,6-7H2
- InChI Key: LMVCINGLGLOSPM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1OCCCO1
Computed Properties
- Exact Mass: 198.04483
- Monoisotopic Mass: 198.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.206
- Boiling Point: 289.8°C at 760 mmHg
- Flash Point: 118.1°C
- Refractive Index: 1.531
- PSA: 18.46
- LogP: 2.77550
1,3-Dioxane,2-(4-chlorophenyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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